Cas no 1218789-47-9 (3-Chloro-5-(ethoxycarbonymethoxy)phenylboronic acid, pinacol ester)

3-Chloro-5-(ethoxycarbonylmethoxy)phenylboronic acid pinacol ester is a boronic acid derivative commonly employed in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The pinacol ester group enhances shelf stability while maintaining compatibility with palladium-catalyzed coupling conditions. The ethoxycarbonylmethoxy substituent provides additional functionalization potential, making it useful in the synthesis of complex aryl frameworks. This compound is particularly valuable in pharmaceutical and agrochemical research, where precise control over aryl-aryl bond formation is required. Its crystalline nature ensures consistent purity, and its moderate solubility in organic solvents facilitates handling in synthetic applications. Proper storage under inert conditions is recommended to preserve reactivity.
3-Chloro-5-(ethoxycarbonymethoxy)phenylboronic acid, pinacol ester structure
1218789-47-9 structure
Product Name:3-Chloro-5-(ethoxycarbonymethoxy)phenylboronic acid, pinacol ester
CAS No:1218789-47-9
MF:C16H22BClO5
MW:340.606884479523
MDL:MFCD12546584
CID:835964
PubChem ID:46739677
Update Time:2025-05-21

3-Chloro-5-(ethoxycarbonymethoxy)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 3-CHLORO-5-(ETHOXYCARBONYMETHOXY)PHENYLBORONIC ACID, PINACOL ESTER
    • Ethyl 2-(3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetate
    • ethyl 2-[3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]acetate
    • F87093
    • Acetic acid, 2-[3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester
    • CS-0174415
    • DTXSID10675268
    • BS-21132
    • Ethyl [3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]acetate
    • AKOS015893506
    • Ethyl2-(3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetate
    • 3-Chloro-5-(ethoxycarbonymethoxy)phenylboronic acid,pinacol ester
    • 3-Chloro-5-(ethoxycarbonymethoxy)phenylboronic acid pinacol ester
    • MFCD12546584
    • 1218789-47-9
    • 3-Chloro-5-(ethoxycarbonymethoxy)phenylboronic acid, pinacol ester
    • MDL: MFCD12546584
    • Inchi: 1S/C16H22BClO5/c1-6-20-14(19)10-21-13-8-11(7-12(18)9-13)17-22-15(2,3)16(4,5)23-17/h7-9H,6,10H2,1-5H3
    • InChI Key: KDZLXLNAHRVMPT-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)OCC(=O)OCC

Computed Properties

  • Exact Mass: 340.12500
  • Monoisotopic Mass: 340.1248817g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • PSA: 53.99000
  • LogP: 2.58110

3-Chloro-5-(ethoxycarbonymethoxy)phenylboronic acid, pinacol ester Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Chloro-5-(ethoxycarbonymethoxy)phenylboronic acid, pinacol ester Pricemore >>

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Additional information on 3-Chloro-5-(ethoxycarbonymethoxy)phenylboronic acid, pinacol ester

Introduction to 3-Chloro-5-(ethoxycarbonymethoxy)phenylboronic Acid, Pinacol Ester (CAS No. 1218789-47-9)

3-Chloro-5-(ethoxycarbonymethoxy)phenylboronic acid, pinacol ester, identified by its CAS number 1218789-47-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This boronic acid derivative is particularly valued for its utility in various synthetic applications, including Suzuki-Miyaura cross-coupling reactions, which are pivotal in the development of novel pharmaceuticals and materials.

The structure of this compound features a phenyl ring substituted with a chloro group at the 3-position and an ethoxycarbonymethoxy group at the 5-position. The boronic acid moiety, esterified with pinacol, enhances its stability and reactivity, making it an attractive intermediate in organic synthesis. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring contributes to its versatile reactivity, enabling a wide range of chemical transformations.

In recent years, the demand for high-quality boronic acid derivatives has surged due to their indispensable role in drug discovery and development. Boronic acids are known for their ability to form stable complexes with transition metals, facilitating cross-coupling reactions that are fundamental to constructing complex molecular architectures. The 3-Chloro-5-(ethoxycarbonymethoxy)phenylboronic acid, pinacol ester is no exception and has been employed in synthesizing various biologically active compounds.

One of the most notable applications of this compound is in the synthesis of pharmaceuticals. For instance, it has been utilized in the preparation of novel anticancer agents and anti-inflammatory drugs. The ability to selectively modify specific positions on the aromatic ring allows for the creation of molecules with tailored biological activities. This flexibility is particularly crucial in medicinal chemistry, where subtle changes in molecular structure can significantly impact drug efficacy and selectivity.

Recent studies have highlighted the importance of boronic acid derivatives in developing targeted therapies. A significant breakthrough came from research demonstrating that these compounds can be incorporated into probes for imaging and diagnostics. The unique properties of 3-Chloro-5-(ethoxycarbonymethoxy)phenylboronic acid, pinacol ester make it an excellent candidate for such applications, offering researchers a powerful tool for visualizing biological processes at the molecular level.

The compound's stability under various reaction conditions is another key factor contributing to its widespread use. Unlike some boronic acids that degrade easily during synthetic processes, this derivative remains robust, ensuring high yields and purity in final products. This reliability is essential for industrial-scale production, where consistency and efficiency are paramount.

In addition to its pharmaceutical applications, 3-Chloro-5-(ethoxycarbonymethoxy)phenylboronic acid, pinacol ester has found utility in materials science. Researchers have explored its use in creating advanced polymers and coatings with enhanced properties. The ability to introduce boronic acid functionalities into polymer backbones allows for the development of materials with improved durability and functionality.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advances in synthetic methodologies have made it possible to produce high-purity batches of CAS No. 1218789-47-9, ensuring that researchers can rely on its consistent quality for their experiments. Techniques such as palladium-catalyzed cross-coupling reactions have been optimized to maximize yield and minimize byproducts.

The role of computational chemistry in designing and optimizing boronic acid derivatives cannot be overstated. Molecular modeling studies have provided valuable insights into the reactivity and selectivity of compounds like 3-Chloro-5-(ethoxycarbonymethoxy)phenylboronic acid, pinacol ester. These simulations help predict how different substituents will influence reaction outcomes, allowing chemists to design more effective synthetic routes.

The future prospects for this compound are promising, with ongoing research exploring new applications in drug delivery systems and nanotechnology. Its ability to form stable complexes with metals and organic molecules makes it a versatile building block for innovative materials. As scientific understanding continues to evolve, it is likely that new uses for CAS No. 1218789-47-9 will be discovered, further solidifying its importance in both academic and industrial settings.

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